BENGHE Methodological & Application

Check Availability & Pricing

Protocol for Recombinant Human Sepiapterin
Reductase (SPR) Protein Expression and
Purification

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SPR38

Cat. No.: B15140393

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sepiapterin reductase (SPR) is a critical enzyme in the de novo biosynthesis of
tetrahydrobiopterin (BH4), an essential cofactor for aromatic amino acid hydroxylases and nitric
oxide synthases.[1][2] Consequently, SPR plays a vital role in the production of
neurotransmitters such as dopamine and serotonin, and in the regulation of vascular tone.
Dysregulation of SPR activity has been implicated in various neurological and cardiovascular
disorders, making it a significant target for drug development. This document provides a
detailed protocol for the expression and purification of recombinant human SPR from

Escherichia coli, yielding a highly pure and active enzyme suitable for biochemical and
structural studies.

The protocol outlines the expression of N-terminally His-tagged human SPR in E. coli
BL21(DE3) cells, followed by a two-step purification process involving immobilized metal affinity
chromatography (IMAC) and size-exclusion chromatography (SEC).

Data Presentation
Table 1: Purification of Recombinant Human Sepiapterin
Reductase (SPR)
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o Total Specific o
Purification . Total o ) Purification
Protein . Activity Yield (%)
Step Activity (U) Fold
(mg) (UImg)
Clarified
250 90 0.36 100 1
Lysate
Ni-NTA
N 15 75 5.0 83 13.9
Affinity
Size-
] 12 68 5.7 76 15.8
Exclusion

Note: The data presented are representative values obtained from a 1-liter E. coli culture.

Actual yields and activities may vary depending on experimental conditions. The specific

activity is comparable to values reported for homologous enzymes.

Signaling Pathway and Experimental Workflow
Tetrahydrobiopterin (BH4) Biosynthesis Pathway

The following diagram illustrates the de novo synthesis pathway of tetrahydrobiopterin (BH4),

highlighting the essential role of Sepiapterin Reductase (SPR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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